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Compound of Interest

Compound Name: Boc-Lys-OSu

Cat. No.: B149120 Get Quote

Introduction

Nα,Nε-bis(tert-butoxycarbonyl)-L-lysine N-hydroxysuccinimide ester, commonly known as Boc-

Lys(Boc)-OSu, is a pivotal reagent in the chemical synthesis of complex peptides.[1] Its

structure is uniquely suited for creating non-linear peptide architectures, such as branched

peptides, dendrimers, and cyclic peptides, which are of significant interest in drug

development, vaccine design, and biomaterials science.[1][2] This document provides detailed

application notes and protocols for researchers and scientists utilizing this versatile building

block.

The core utility of Boc-Lys(Boc)-OSu stems from its chemical features:

Dual Boc Protection: Both the alpha (α) and epsilon (ε) amino groups of the lysine are

protected by acid-labile tert-butoxycarbonyl (Boc) groups.[3] This ensures that these

nucleophilic sites do not interfere during peptide chain elongation.[4]

Activated Carboxyl Group: The carboxyl group is activated as an N-hydroxysuccinimide

(OSu) ester. The OSu group is an excellent leaving group, facilitating efficient and rapid

amide bond formation with the free N-terminus of a growing peptide chain under mild

conditions.[4][5]

Foundation for Branching: After incorporation into a peptide backbone, the subsequent

removal of both Boc groups under acidic conditions (e.g., using trifluoroacetic acid, TFA)
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exposes two primary amines (α and ε), which can serve as initiation points for the synthesis

of two new peptide chains.[6]

These properties make Boc-Lys(Boc)-OSu an indispensable tool for moving beyond linear

peptide sequences to more complex and often more potent and stable three-dimensional

structures.[2]

Chemical Structure of Boc-Lys(Boc)-OSu
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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